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Compound of Interest

Compound Name:
N,N'-Dimethoxy-N,N'-

dimethyloxamide

Cat. No.: B034628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of N,N'-Dimethoxy-N,N'-dimethyloxamide, a molecule of interest in organic synthesis and

potential applications in medicinal chemistry. This document details experimental protocols for

its preparation and outlines the analytical techniques for its characterization.

Synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide
The synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide is achieved through the reaction of

an oxalic acid diester with N,O-dimethylhydroxylamine or its hydrochloride salt in the presence

of a base. The general reaction scheme is presented below.

General Reaction

Oxalic Acid Diester

N,O-Dimethylhydroxylamine
(or its HCl salt)

Base
 

N,N'-Dimethoxy-N,N'-dimethyloxamide

+
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Caption: General reaction for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide.

Summary of Synthetic Data
The following table summarizes various reaction conditions and the resulting yields for the

synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide, based on patent literature.[1]
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Oxalic Acid
Ester

Base Solvent
Temperatur
e (°C)

Reaction
Time (h)

Yield (%)

Diethyl

Oxalate

Sodium

Methoxide
Methanol 3 - 8 3 88.8

Diethyl

Oxalate

Sodium

Methoxide
Methanol -10 to -7 3 87.9

Dimethyl

Oxalate

Sodium

Methoxide

Dimethyl

Sulfoxide
5 - 25 1.5 61.0

Dibutyl

Oxalate
Not Specified Ethanol Not Specified Not Specified 83.1

Diphenyl

Oxalate
Not Specified Ethanol Not Specified Not Specified 57.1

Diethyl

Oxalate
Not Specified

Tetrahydrofur

an
Not Specified Not Specified 83.6

Diethyl

Oxalate
Not Specified Isopropanol Not Specified Not Specified 80.8

Diethyl

Oxalate
Not Specified Acetonitrile Not Specified Not Specified 78.8

Diethyl

Oxalate
Not Specified

Dimethylform

amide
Not Specified Not Specified 77.5

Diethyl

Oxalate
Not Specified

Dimethyl

Carbonate
Not Specified Not Specified 75.7

Diethyl

Oxalate
Not Specified Toluene Not Specified Not Specified 71.0

Detailed Experimental Protocols
The following are detailed experimental protocols for the synthesis of N,N'-Dimethoxy-N,N'-
dimethyloxamide.

Protocol 1: High-Yield Synthesis in Methanol[1]
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Reaction Setup: In a flask equipped with a stirrer, thermometer, and addition funnel, combine

12.63 g (84.7 mmol) of 98% diethyl oxalate, 16.72 g (169.4 mmol) of 98.8% N,O-

dimethylhydroxylamine hydrochloride, and 10 mL of methanol.

Reaction Execution: While maintaining the internal temperature between 3-8 °C, slowly add

65.36 g (338.8 mmol) of a 28% by mass sodium methoxide solution in methanol.

Reaction Monitoring: Stir the reaction mixture at 3-8 °C for 3 hours.

Work-up: After the reaction is complete, slowly add the reaction mixture to a flask containing

90 mL of 2 mol/L hydrochloric acid, keeping the temperature between 5-15 °C.

Analysis: The yield of N,N'-Dimethoxy-N,N'-dimethyloxamide (13.25 g, 88.8%) can be

determined by high-performance liquid chromatography.

Protocol 2: Synthesis in Dimethyl Sulfoxide[1]

Reaction Setup: In a flask equipped with a stirrer and thermometer, combine 1.01 g (8.47

mmol) of 99% dimethyl oxalate, 1.68 g (16.94 mmol) of 98.1% N,O-dimethylhydroxylamine

hydrochloride, and 5 mL of dimethyl sulfoxide.

Reaction Execution: While maintaining the temperature between 5-25 °C, add 1.93 g (33.88

mmol) of 95% sodium methoxide powder in portions.

Reaction Monitoring: Stir the reaction mixture at this temperature for 1.5 hours.

Work-up: After the reaction, slowly add the mixture to 10 mL of 2 mol/L acetic acid,

maintaining a temperature of 5-15 °C.

Analysis: The yield of N,N'-Dimethoxy-N,N'-dimethyloxamide (0.91 g, 61.0%) can be

determined by high-performance liquid chromatography.

Characterization of N,N'-Dimethoxy-N,N'-
dimethyloxamide
Detailed experimental characterization data for N,N'-Dimethoxy-N,N'-dimethyloxamide is not

readily available in the public domain. The following sections provide expected analytical data
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based on the known structure and data from analogous compounds.

Physical and Chemical Properties
Property Value Reference

CAS Number 106675-70-1 [2]

Molecular Formula C₆H₁₂N₂O₄ [2][3]

Molecular Weight 176.17 g/mol [2][3]

Melting Point 89-95 °C [2]

Appearance White crystalline solid [1]

Spectroscopic Data (Predicted)
The following is a prediction of the spectroscopic data for N,N'-Dimethoxy-N,N'-
dimethyloxamide based on its chemical structure.

¹H NMR (Proton Nuclear Magnetic Resonance):

A singlet integrating to 6 protons is expected for the two N-methyl (N-CH₃) groups.

A singlet integrating to 6 protons is expected for the two O-methyl (O-CH₃) groups.

The exact chemical shifts would depend on the solvent used.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

A signal corresponding to the carbonyl carbons (C=O) is expected.

A signal for the N-methyl carbons (N-CH₃) is expected.

A signal for the O-methyl carbons (O-CH₃) is expected.

IR (Infrared) Spectroscopy:

A strong absorption band characteristic of the C=O stretching vibration of the amide

carbonyl groups is expected, likely in the region of 1650-1700 cm⁻¹.
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C-H stretching vibrations from the methyl groups are expected around 2800-3000 cm⁻¹.

C-N and C-O stretching vibrations are also expected.

Mass Spectrometry (MS):

The molecular ion peak (M⁺) would be expected at m/z = 176.0797, corresponding to the

molecular formula C₆H₁₂N₂O₄.

Fragmentation patterns would likely involve cleavage of the C-C bond between the

carbonyls and loss of methoxy or methyl groups.

Characterization Workflow

Data Analysis

Synthesized N,N'-Dimethoxy-
N,N'-dimethyloxamide

NMR Spectroscopy
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Structural Elucidation Purity and Identity
Confirmation

Characterized Product

 

Click to download full resolution via product page

Caption: Logical workflow for the characterization of N,N'-Dimethoxy-N,N'-dimethyloxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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